4-{4-[(3-FLUOROPHENYL)METHOXY]-3-METHOXYPHENYL}-2H,3H,4H,5H,6H-PYRANO[3,2-C]QUINOLINE-2,5-DIONE

• IUPAC Name: 4-[4-[(3-fluorophenyl)methoxy]-3-methoxyphenyl]-4,6-dihydro-3H-pyrano[3,2-c]quinoline-2,5-dione
• InChI: InChI=1S/C26H20FNO5/c1-31-22-12-16(9-10-21(22)32-14-15-5-4-6-17(27)11-15)19-13-23(29)33-25-18-7-2-3-8-20(18)28-26(30)24(19)25/h2-12,19H,13-14H2,1H3,(H,28,30)
• InChI Key: WCSNOFXUZSABQV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2CC(=O)OC3=C2C(=O)NC4=CC=CC=C43)OCC5=CC(=CC=C5)F
• Molecular Formula: C26H20FNO5
• Molecular Weight: 445.4 g/mol

Description

4-{4-[(3-Fluorophenyl)methoxy]-3-methoxyphenyl}-2H,3H,4H,5H,6H-pyrano[3,2-c]quinoline-2,5-dione is a complex organic compound that belongs to the class of pyranoquinolines. This compound is characterized by its unique structure, which includes a quinoline core fused with a pyran ring and substituted with fluorophenyl and methoxy groups. Pyranoquinolines are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{4-[(3-Fluorophenyl)methoxy]-3-methoxyphenyl}-2H,3H,4H,5H,6H-pyrano[3,2-c]quinoline-2,5-dione typically involves multi-step reactions starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Quinoline Core: The quinoline core can be synthesized using classical methods such as the Skraup, Doebner-Miller, or Friedländer synthesis.

Introduction of the Pyran Ring: The pyran ring is introduced through cyclization reactions, often involving acid-catalyzed tandem reactions.

Substitution with Fluorophenyl and Methoxy Groups:

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to improve yield and scalability. Techniques such as continuous flow chemistry and the use of green solvents can be employed to enhance the efficiency and environmental sustainability of the production process .

Chemical Reactions Analysis

Types of Reactions

4-{4-[(3-Fluorophenyl)methoxy]-3-methoxyphenyl}-2H,3H,4H,5H,6H-pyrano[3,2-c]quinoline-2,5-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline N-oxides.

Reduction: Reduction reactions can lead to the formation of dihydroquinoline derivatives.

Substitution: Nucleophilic and electrophilic substitution reactions can introduce different functional groups onto the quinoline core.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides and aryl halides are used in substitution reactions under basic or acidic conditions.

Major Products

The major products formed from these reactions include various quinoline derivatives with altered electronic and steric properties, which can significantly impact their biological activities .

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Exhibits significant biological activities, including anticancer, antibacterial, and antifungal properties.

Medicine: Investigated for its potential as a therapeutic agent in the treatment of various diseases.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 4-{4-[(3-Fluorophenyl)methoxy]-3-methoxyphenyl}-2H,3H,4H,5H,6H-pyrano[3,2-c]quinoline-2,5-dione involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes and receptors involved in critical biological processes.

Pathways Involved: It modulates signaling pathways related to cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

Similar Compounds

Quinoline Derivatives: Compounds such as 2-cyclopropyl-4-(4-fluorophenyl)quinoline-3-acrylaldehyde.

Pyranoquinoline Derivatives: Other pyranoquinoline compounds with different substituents.

Uniqueness

4-{4-[(3-Fluorophenyl)methoxy]-3-methoxyphenyl}-2H,3H,4H,5H,6H-pyrano[3,2-c]quinoline-2,5-dione is unique due to its specific substitution pattern, which imparts distinct electronic and steric properties, leading to unique biological activities and potential therapeutic applications .